molecular formula C11H12O4S B8421923 2-Carboxymethyl-6-(2-mercapto-ethyl)-benzoic acid

2-Carboxymethyl-6-(2-mercapto-ethyl)-benzoic acid

Cat. No.: B8421923
M. Wt: 240.28 g/mol
InChI Key: OHNLVUHVLUKNJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Carboxymethyl-6-(2-mercapto-ethyl)-benzoic acid is a useful research compound. Its molecular formula is C11H12O4S and its molecular weight is 240.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O4S

Molecular Weight

240.28 g/mol

IUPAC Name

2-(carboxymethyl)-6-(2-sulfanylethyl)benzoic acid

InChI

InChI=1S/C11H12O4S/c12-9(13)6-8-3-1-2-7(4-5-16)10(8)11(14)15/h1-3,16H,4-6H2,(H,12,13)(H,14,15)

InChI Key

OHNLVUHVLUKNJW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)CC(=O)O)C(=O)O)CCS

Origin of Product

United States

Synthesis routes and methods

Procedure details

A deoxygenated mixture of 2-(2-acetylsulfanyl-ethyl)-6-methoxycarbonylmethyl-benzoic acid methyl ester (0.555 g, 1.77 mmol) and 6 N KOH (3 mL) in EtOH (7 mL) was heated at reflux for 18 h. After allowing to cool to rt, the mixture was partitioned between 1 N HCl (75 mL) and EtOAc (100 mL). The organic layer was washed with H2O (100 mL), brine (100 mL), dried over MgSO4 and concentrated in vacuo. The crude product was dissolved in ether (100 mL), filtered to remove some unidentified solid material, and concentrated to give 2-Carboxymethyl-6-(2-mercapto-ethyl)-benzoic acid as a white solid (0.310 g, 73%): 1H NMR (CDCl3) δ 1.37 (t, J=8.2 Hz, 1H), 2.76 (m, 2H), 3.06 (m, 2H), 3.90 (s, 2H), 7.10 (d, J=7.6 Hz, 1H), 7.21 (d, J=6.9 Hz, 1H), 7.34 (t, J=7.8 Hz, 1H): 13C NMR (CDCl3) δ 27.25, 40.43, 41.83, 131.58, 131.64, 132.45, 132.55, 134.66, 141.41, 176.14, 179.40. Anal. Calcd for C11H12O4S: C, 54.99; H, 5.03; S, 13.35. Found: C, 55.20; H, 5.26; S, 13.32.
Name
2-(2-acetylsulfanyl-ethyl)-6-methoxycarbonylmethyl-benzoic acid methyl ester
Quantity
0.555 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One

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